
An In-depth Technical Guide to 2,4,5-
Trimethylhexan-2-ol

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2,4,5-Trimethylhexan-2-ol

Cat. No.: B14470834 Get Quote

Abstract
This technical guide provides a comprehensive overview of 2,4,5-Trimethylhexan-2-ol, a
tertiary alcohol with potential applications in various scientific and industrial domains. The

document elucidates its fundamental physicochemical properties, with a primary focus on its

molecular weight and structure. Furthermore, it explores plausible synthetic pathways, potential

applications derived from its structural characteristics, and essential safety considerations. This

guide is intended to serve as a foundational resource for professionals engaged in chemical

research, synthesis, and the development of novel molecular entities.

Introduction to 2,4,5-Trimethylhexan-2-ol
2,4,5-Trimethylhexan-2-ol is a saturated tertiary alcohol. Its structure, characterized by a

hexane backbone with methyl substitutions and a hydroxyl group on the second carbon,

imparts specific chemical properties that are of interest in organic synthesis and material

science. As a member of the C9H20O isomeric family, its branched nature influences its

solubility, volatility, and reactivity compared to its linear counterparts. Understanding the precise

arrangement of its functional groups is paramount for predicting its behavior in chemical

reactions and its utility as a precursor or solvent.

The molecular structure of 2,4,5-Trimethylhexan-2-ol is depicted below. The tertiary nature of

the alcohol, where the hydroxyl-bearing carbon is bonded to three other carbon atoms, is a key

feature influencing its reactivity, particularly its resistance to oxidation under mild conditions.
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Reactants

Process Product

Acetone

Nucleophilic Addition1-bromo-2,3-dimethylbutane Grignard Reagent Formation
 + Mg, dry ether

Magnesium

 Grignard Reagent Acidic Workup Alkoxide Intermediate 2,4,5-Trimethylhexan-2-ol + H₃O⁺
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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